Cas no 67874-72-0 (2-tert-pentylcyclohexyl acetate)

• Product Name: 2-tert-pentylcyclohexyl acetate
• CAS No: 67874-72-0
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 860379
• Update Time: 2026-04-29

2-tert-pentylcyclohexyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-tert-pentylcyclohexyl acetate
• [2-(2-methylbutan-2-yl)cyclohexyl] acetate
• AMYLCYCLOHEXYL ACETATE (MIXED ISOMERS)
• 2-tert-Amylcyclohexylacetate
• Coniferan

Computed Properties

• Exact Mass: 212.17800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: Colorless liquid with a mild aroma of woody \ cream sweet
• Density: 0.9663 (rough estimate)
• Boiling Point: 311.02°C (rough estimate)
• Refractive Index: 1.4560 (estimate)
• PSA: 26.30000
• LogP: 3.54450